Cas no 98257-42-2 (2-benzyl-9H-fluorene)

• Product Name: 2-benzyl-9H-fluorene
• CAS No: 98257-42-2
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1990209
• PubChem ID: 3062515
• Update Time: 2025-04-21

2-benzyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-9H-fluorene
• 2-(Phenylmethyl)-9H-fluorene
• DTXSID40243530
• DTXCID70166021
• BRN 3276248
• 9H-Fluorene, 2-(phenylmethyl)-
• 2-Benzylfluorene
• 98257-42-2
• 4-05-00-02582 (Beilstein Handbook Reference)

• Inchi： 1S/C20H16/c1-2-6-15(7-3-1)12-16-10-11-20-18(13-16)14-17-8-4-5-9-19(17)20/h1-11,13H,12,14H2
• InChI Key： ULFQKXHBXXLEFC-UHFFFAOYSA-N
• SMILES： C12C=C(C=CC=1C1C=CC=CC=1C2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.125
• Monoisotopic Mass: 256.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 415.1°C at 760 mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.65